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Introduction

Neodymium-143 (*43Nd) is a stable isotope that proves invaluable in archaeological science,
primarily as a powerful tool for provenance studies. By analyzing the isotopic composition of
neodymium in archaeological artifacts, researchers can trace the geological origin of the raw
materials used to create them. This technique is applicable to a wide range of materials,
including ceramics, glass, and metal artifacts. The underlying principle of this method is the
radioactive decay of Samarium-147 (14Sm) to Neodymium-143 (143Nd). Different geological
formations have distinct Sm/Nd ratios and ages, leading to variations in their 143Nd/**4Nd
isotopic signatures. These unique isotopic fingerprints are transferred to the artifacts made
from these materials, allowing scientists to link an object to its geographical source. This
approach provides crucial insights into ancient trade routes, resource exploitation, and cultural
interactions.[1][2][3][4]

Key Applications

The primary application of 13Nd analysis in archaeology is in determining the provenance of
various artifacts. This is achieved by comparing the 143Nd/*#4Nd ratio of an artifact to the
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isotopic compositions of potential raw material sources.

e Ceramics: The clay and temper used to produce pottery retain the neodymium isotopic
signature of their parent geological deposits. By analyzing the 143Nd/**4Nd ratio in ceramics,
archaeologists can identify the specific clay sources used, helping to distinguish between
local production and imported goods.[2][5] This information is vital for understanding
economic and social networks of past civilizations.

e Glass: In ancient glass, neodymium is typically introduced with the silica source (sand). The
143Nd/*44Nd ratio of glass can, therefore, reveal the geological origin of the sand used in its
production.[3][6][7][8] This has been instrumental in studies of Roman and other ancient
glass-making industries, helping to identify major production centers and trade patterns.

« Lithic Artifacts: The analysis of 143Nd isotopes in stone tools and other lithic artifacts can help
to pinpoint the quarries from which the raw materials were sourced.[1] This is particularly
useful for understanding the movement of people and the extent of their resource
procurement territories.

o Metal Artifacts: While less common, Nd isotope analysis can also be applied to metal
artifacts to trace the origin of the ores. The isotopic signature of the metal can be linked to
the geological context of the ore deposit.

Data Presentation

The following tables summarize representative 143Nd/*44Nd isotopic ratios from various
archaeological studies. These values showcase the range of isotopic compositions observed in
different materials and geographic locations, forming the basis for provenance interpretations.
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] Archaeological ) 143Nd/*44Nd
Material Location . Reference
Context Ratio
1st-3rd century Eastern )
Roman Glass ] Varies [6]
AD Mediterranean
o ) o Fort Bragg, North )
Lithic Artifacts Prehistoric ) Varies [1]
Carolina, USA
Late Bronze Age , _
Frattesina, Italy Varies [9]
Glass
Impact Melt ) Morokweng, 0.511022 -
Precambrian ] [10]
Rocks South Africa 0.511563
Impact Melt _ 0.509799 -
Precambrian Sudbury, Canada [10]
Rocks 0.509881

Note: The specific 1*3Nd/**4Nd ratios for Roman and Fort Bragg artifacts are presented as

"Varies" as the source material provides a range of data within a broader study rather than

specific values for individual artifacts in a readily comparable format.

Experimental Protocols

The determination of 143Nd/*#4Nd ratios in archaeological samples is a meticulous process that

requires specialized laboratory facilities and instrumentation. The two primary techniques

employed are Thermal lonization Mass Spectrometry (TIMS) and Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS). Both methods require the chemical

separation of neodymium from the sample matrix and from other elements that can cause

isobaric interferences, particularly samarium (Sm) and cerium (Ce).[11]

Protocol 1: Neodymium Isotope Analysis by MC-

ICP-MS

This protocol outlines the general steps for the analysis of 1*3Nd/**4Nd ratios in archaeological

materials using a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-

MS).
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. Sample Preparation and Digestion:

A representative portion of the archaeological sample (typically 50-100 mg) is powdered in
an agate mortar to ensure homogeneity.

The powdered sample is accurately weighed into a clean Teflon beaker.

The sample is digested using a mixture of concentrated hydrofluoric (HF) and nitric (HNO3)
acids. The beaker is heated on a hotplate at a controlled temperature until the sample is
completely dissolved.[10]

The solution is then evaporated to dryness. This step is often repeated with HNOs to ensure
the complete removal of fluorides.

The final residue is dissolved in a known volume of dilute HNOs or hydrochloric acid (HCI).

. Neodymium Separation using lon-Exchange Chromatography:

The separation of neodymium from the sample matrix and interfering elements is crucial for
accurate isotopic analysis.[11] This is typically achieved through a two-stage ion-exchange
chromatography process.

Step 1: Rare Earth Element (REE) Group Separation: The dissolved sample solution is
loaded onto a cation-exchange column (e.g., AG50W-X8 resin). The matrix elements are
washed away with dilute HCI, and the REE fraction is then eluted with a stronger
concentration of HCI.

Step 2: Neodymium Separation: The collected REE fraction is evaporated and redissolved in
a dilute acid. This solution is then loaded onto a second chromatography column packed with
a resin that has a high affinity for specific REEs (e.g., Ln Resin). A specific concentration of
HCl is used to selectively elute Sm and Ce, after which a different acid concentration is used
to elute a purified Nd fraction.[12][13]

. Mass Spectrometric Analysis (MC-ICP-MS):

The purified Nd fraction is diluted to an appropriate concentration (typically in the low ng/mL
range) with dilute HNOs.
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o The sample solution is introduced into the MC-ICP-MS. A desolvating nebulizer system is
often used to enhance signal intensity.[14]

e The instrument is tuned for optimal sensitivity and stability.

o Data is acquired by simultaneously measuring the ion beams of different neodymium
isotopes in multiple Faraday cups. The isotopes of interest are 143Nd, 44Nd, and 146Nd (for
mass bias correction). It is also important to monitor for potential interferences from 144Sm.

e The measured #®Nd/*4*Nd ratio is used to correct for instrumental mass fractionation,
typically normalized to a value of 0.7219.[10][12]

» The final 43Nd/**4Nd ratio is reported along with its analytical uncertainty. The accuracy of
the method is verified by analyzing international rock standards with known Nd isotopic
compositions.[14]

Protocol 2: Neodymium Isotope Analysis by TIMS

This protocol provides a general outline for the analysis of 143Nd/*4*Nd ratios using a Thermal
lonization Mass Spectrometer (TIMS).

1. Sample Preparation and Digestion:

e The sample preparation and digestion steps are identical to those described for MC-ICP-MS
analysis (Protocol 1, Step 1).

2. Neodymium Separation using lon-Exchange Chromatography:

e The chromatographic separation of neodymium is also a critical step for TIMS analysis and
follows the same principles as for MC-ICP-MS (Protocol 1, Step 2). A highly purified Nd
fraction is essential to avoid isobaric interferences during analysis.

3. Filament Loading and Mass Spectrometric Analysis (TIMS):

o A small drop of the purified Nd solution is loaded onto a previously degassed rhenium (Re)
filament.[10] A substance like silica gel or phosphoric acid may be added as an emission
enhancer.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2012/ja/c2ja30123g
https://www.hou.usra.edu/meetings/lpsc2019/pdf/1691.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11623368/
https://pubs.rsc.org/en/content/articlelanding/2012/ja/c2ja30123g
https://www.hou.usra.edu/meetings/lpsc2019/pdf/1691.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The filament is slowly heated in the mass spectrometer's source chamber under high
vacuum to first dry the sample and then to ionize the neodymium atoms.

e The ionized Nd is accelerated and focused into a magnetic field, which separates the
isotopes based on their mass-to-charge ratio.

e The ion beams of the different Nd isotopes are measured sequentially or simultaneously
using Faraday cups.

e The instrumental mass fractionation is corrected for by normalizing the measured 46Nd/
144Nd ratio to a standard value of 0.7219.[10]

e The final *3Nd/**4Nd ratio is calculated and reported with its uncertainty. The analysis of
standard reference materials is performed to ensure data quality.

Mandatory Visualization
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Caption: Workflow for Nd isotope analysis using MC-ICP-MS.
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Caption: Workflow for Nd isotope analysis using TIMS.
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Caption: Logical flow of a provenance study using Nd isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

